Cas no 863226-27-1 (Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester)

• Product name: Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester
• CAS No: 863226-27-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215
• CID: 4250887
• PubChem ID: 50853294

Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-2-methoxy-5-methyl-, methyl ester
• 3-Amino-2-methoxy-5-methyl-benzoic acid methyl ester
• methyl 3-amino-2-methoxy-5-methylbenzoate
• AKOS005150598
• 863226-27-1

• Inchi： InChI=1S/C10H13NO3/c1-6-4-7(10(12)14-3)9(13-2)8(11)5-6/h4-5H,11H2,1-3H3
• InChI Key： BMBSYQDWTWDOPD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 195.09
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6A^2